N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide

• IUPAC Name: N-(2,6-diethylphenyl)-2,4,5-trimethylbenzenesulfonamide
• InChI: InChI=1S/C19H25NO2S/c1-6-16-9-8-10-17(7-2)19(16)20-23(21,22)18-12-14(4)13(3)11-15(18)5/h8-12,20H,6-7H2,1-5H3
• InChI Key: CKHZZXMPPSIXLT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NS(=O)(=O)C2=C(C=C(C(=C2)C)C)C
• Molecular Formula: C19H25NO2S
• Molecular Weight: 331.5 g/mol

Description

N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide, also known as DPTS, is a chemical compound that has been widely used in scientific research. DPTS is a sulfonamide that has been used as a ligand in coordination chemistry and as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide is not well understood. However, it is believed to act as a ligand and bind to metal ions, forming metal complexes. These metal complexes have been studied for their catalytic properties.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide. However, it has been shown to be relatively non-toxic in laboratory experiments.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide in laboratory experiments is that it is relatively easy to synthesize and purify. It is also relatively non-toxic, making it a safe reagent to use. However, one limitation of using N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide is that its mechanism of action is not well understood. This makes it difficult to predict its behavior in a given experiment.

Future Directions

There are several future directions for research on N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide. One area of interest is the synthesis of new metal complexes using N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide as a ligand. These metal complexes could be studied for their catalytic properties, which could have applications in various industries. Another area of interest is the synthesis of new heterocyclic compounds using N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide as a reagent. These compounds could have potential applications in medicine or materials science. Finally, further research is needed to understand the mechanism of action of N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide, which could lead to new insights into its behavior in laboratory experiments.

Synthesis Methods

The synthesis of N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide involves the reaction of 2,4,5-trimethylbenzenesulfonyl chloride with 2,6-diethylphenylamine in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified by column chromatography to obtain pure N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide.

Scientific Research Applications

N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide has been widely used in scientific research as a ligand in coordination chemistry. It has been used to synthesize metal complexes that have been studied for their catalytic properties. N-(2,6-diethylphenyl)-2,4,5-trimethylbenzene-1-sulfonamide has also been used as a reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds.